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Compound of Interest

Compound Name: Ethyl 2-(2-Bromoethyl)benzoate

Cat. No.: B171905 Get Quote

An In-depth Technical Guide to Ethyl 2-(2-
Bromoethyl)benzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Ethyl 2-(2-Bromoethyl)benzoate, a versatile reagent in organic synthesis. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and other areas of chemical research.

Core Physical and Chemical Properties
Ethyl 2-(2-Bromoethyl)benzoate is a pale yellow oil that serves as a key intermediate in

various synthetic pathways. Its molecular structure, featuring both an ester and a bromoethyl

group, allows for a range of chemical transformations.

Table 1: Identifiers and Molecular Properties
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Property Value Source

CAS Number 179994-91-3

Molecular Formula C₁₁H₁₃BrO₂

Molecular Weight 257.12 g/mol

Appearance Pale yellow oil

Table 2: Spectroscopic Data

Type Data Source

¹H NMR (300 MHz, CDCl₃)

δ (ppm): 7.96 (d, J=7.5 Hz,

1H), 7.45 (t, J=7.5 Hz, 1H),

7.27-7.39 (m, 2H), 4.38 (q,

J=6.9 Hz, 2H), 3.64 (t, J=6.9

Hz, 2H), 3.50 (t, J=6.9 Hz, 2H),

1.41 (t, J=6.9 Hz, 3H)

Experimental Protocols
Synthesis of Ethyl 2-(2-Bromoethyl)benzoate from 3,4-
dihydro-1H-2-benzopyran-1-one
This protocol details the synthesis of Ethyl 2-(2-Bromoethyl)benzoate from 3,4-dihydro-1H-2-

benzopyran-1-one.

Materials:

3,4-dihydro-1H-2-benzopyran-1-one (1.5 g, 10.0 mmol)

Carbon tetrachloride (15 mL)

Phosphorus tribromide (1.05 mL, 11.0 mmol)

Bromine (0.62 mL, 12 mmol)
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Ethanol (10 mL)

Dichloromethane (50 mL)

Water (20 mL)

Brine (10 mL)

Sodium sulfate

Silica for chromatography

Ethyl acetate

Heptanes

Procedure:

A solution of 3,4-dihydro-1H-2-benzopyran-1-one in carbon tetrachloride is cooled in an ice-

water bath.

Phosphorus tribromide and bromine are slowly added to the cooled solution.

The mixture is stirred at room temperature for 16 hours.

The resulting orange suspension is then heated to 60°C and stirred for 3 hours.

The red mixture is cooled, and ethanol is slowly added at 0°C.

The reaction mixture is stirred for one hour.

The mixture is partitioned between dichloromethane and water.

The organic phase is separated, washed with brine, dried over sodium sulfate, and

concentrated under reduced pressure.

The residue is purified by silica chromatography, eluting with a mixture of ethyl acetate and

heptanes (0 to 10%) to yield Ethyl 2-(2-Bromoethyl)benzoate as a pale yellow oil (2.0 g,

78% yield).
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Chemical Reactivity and Potential Applications
The presence of the bromoethyl group makes Ethyl 2-(2-Bromoethyl)benzoate a valuable

substrate for nucleophilic substitution reactions. This reactivity allows for the introduction of the

2-(ethoxycarbonyl)phenethyl moiety into various molecules.

One significant application is its potential use in intramolecular cyclization reactions to form

heterocyclic compounds. For instance, treatment with a suitable base could lead to the

formation of isochroman-1-one. This type of reaction is fundamental in the synthesis of various

natural products and pharmaceutical agents.

Visualizations

Synthesis of Ethyl 2-(2-Bromoethyl)benzoate

3,4-dihydro-1H-2-benzopyran-1-one Addition of PBr3 and Br2 in CCl4 Stirring at RT (16h) then 60°C (3h) Addition of Ethanol at 0°C Workup and Extraction Silica Chromatography Ethyl 2-(2-Bromoethyl)benzoate

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 2-(2-Bromoethyl)benzoate.
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Caption: Properties, reactivity, and applications of the compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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